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Compound of Interest

Compound Name: 5-Methyl-3-heptanone

Cat. No.: B146453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Methyl-3-heptanone is an organic compound classified as a ketone. It is a colorless liquid

with a mild, fruity odor and is utilized as a solvent for various resins and in the fragrance

industry.[1] Notably, this molecule also plays a significant role in chemical ecology, acting as a

sex pheromone in certain marine invertebrates.[2] This technical guide provides a

comprehensive overview of 5-Methyl-3-heptanone, encompassing its nomenclature,

physicochemical properties, synthesis protocols, and biological significance.

Synonyms and Nomenclature
5-Methyl-3-heptanone is known by a variety of names in scientific literature and commerce.

Proper identification is crucial for accurate research and sourcing.
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Type Name

IUPAC Name 5-Methylheptan-3-one[2]

Systematic Name 3-Heptanone, 5-methyl-[3]

Common Names

Ethyl amyl ketone[1], Ethyl sec-amyl ketone[2]

[4], Ethyl isoamyl ketone[5][6], Isoamyl ethyl

ketone[6]

Abbreviation EAK[1]

CAS Registry Number 541-85-5 (for the racemic mixture)[1][2][3][5][7]

Chiral CAS Numbers
541-85-5 (R)-isomer, 20616-93-7 (S)-(+)-

isomer[8]

Other Identifiers
EINECS 208-793-7[2], Beilstein Number

0506345[2], UNII-9RQ13D247K[2]

Physicochemical Properties
A summary of the key physical and chemical properties of 5-Methyl-3-heptanone is presented

below. This data is essential for its handling, application in experimental setups, and for

computational modeling.
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Property Value Reference

Molecular Formula C8H16O [1][2][3][5]

Molecular Weight 128.21 g/mol [1][2][5]

Appearance Colorless clear liquid [7]

Odor Mild fruity odor [1]

Boiling Point 157-162 °C at 760 mmHg [1][2]

Melting Point -57 °C [6]

Density 0.820-0.824 g/cm³ at 20 °C [1][2]

Refractive Index (nD)
1.41800 to 1.42400 at 20.00

°C
[7]

Vapor Pressure 2.7 hPa at 25 °C [6]

Flash Point 43 °C (111.2 °F) - closed cup [6]

Solubility in Water 3 g/L [6]

LogP (Octanol/Water Partition

Coefficient)
2.20 (estimated) [7]

Spectroscopic Data
Spectroscopic data is fundamental for the structural elucidation and purity assessment of 5-
Methyl-3-heptanone.

Spectroscopy Type Key Features

Mass Spectrometry (MS)

The NIST WebBook provides the electron

ionization mass spectrum for 3-Heptanone, 5-

methyl-.

¹H NMR
ChemicalBook provides the ¹H NMR spectrum

for 5-Methyl-3-heptanone.
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Experimental Protocols
Synthesis of 5-Methyl-3-heptanone via Grignard
Reaction and Oxidation
This two-step synthesis is a common laboratory method for the preparation of 4-methyl-3-

heptanone, a constitutional isomer of 5-methyl-3-heptanone. The principles of this synthesis

are directly applicable. The synthesis of 4-methyl-3-heptanol is achieved through a Grignard

reaction, followed by oxidation to the corresponding ketone.[9]

Step 1: Grignard Synthesis of 4-Methyl-3-heptanol[4]

Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

dropping funnel, condenser, and a mechanical stirrer, add magnesium turnings (4.8 g, 0.20

mole) and 100 mL of anhydrous diethyl ether.

Slowly add a solution of 2-bromopentane (27.9 g, 0.184 mole) in anhydrous diethyl ether to

the magnesium turnings. The reaction is initiated, and the mixture is stirred until the

magnesium is consumed.

Reaction with Aldehyde: Cool the Grignard reagent in an ice bath and slowly add a solution

of propanal (11.6 g, 0.20 mole) in anhydrous diethyl ether.

After the addition is complete, stir the reaction mixture at room temperature for an additional

hour.

Work-up: Carefully pour the reaction mixture into a beaker containing ice and a saturated

solution of ammonium chloride. Separate the ether layer, and extract the aqueous layer with

diethyl ether. Combine the organic layers, dry over anhydrous magnesium sulfate, and

remove the solvent under reduced pressure to obtain crude 4-methyl-3-heptanol.

Step 2: Oxidation to 4-Methyl-3-heptanone[4]

Prepare a solution of sodium dichromate (22.2 g, 0.074 mole) in water (100 mL) and

concentrated sulfuric acid (17.6 g, 0.18 mole) in a three-necked flask equipped with a

dropping funnel, condenser, and a mechanical stirrer.
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Cool the oxidizing solution in an ice bath and slowly add the crude 4-methyl-3-heptanol (13.9

g, 0.107 mole) with vigorous stirring. The color of the reaction mixture will change from

orange to green.

After the addition, continue stirring for 15 minutes.

Transfer the reaction mixture to a separatory funnel, separate the organic layer, and wash it

with 10% sodium hydroxide solution, followed by water.

Dry the organic layer with anhydrous magnesium sulfate and purify by distillation to obtain 4-

methyl-3-heptanone.

Asymmetric Synthesis of (S)-(+)-4-Methyl-3-heptanone
This method utilizes the SAMP-/RAMP-hydrazone method for the asymmetric synthesis of the

(S)-(+)-enantiomer of 4-methyl-3-heptanone.[8]

Formation of 3-Pentanone SAMP Hydrazone: React 3-pentanone with (S)-1-amino-2-

(methoxymethyl)pyrrolidine (SAMP) to form the corresponding hydrazone.[8]

α-Alkylation: Deprotonate the hydrazone with lithium diisopropylamide (LDA) at 0 °C,

followed by alkylation with an appropriate electrophile (e.g., an ethyl halide to introduce the

ethyl group at the α-position).[8]

Ozonolysis: Cleave the resulting hydrazone with ozone at -78 °C to yield the chiral ketone,

(S)-(+)-4-methyl-3-heptanone.[8]

Biological Activity and Signaling
5-Methyl-3-heptanone has been identified as a sex pheromone in the marine polychaete

Platynereis dumerilii.[2] In this context, it plays a crucial role in coordinating reproductive

behavior. The two enantiomers have distinct roles: the S(+)-isomer is produced by males and

acts on females, while the R(-)-isomer is produced by females and acts on males.[2] This

chemical signaling ensures the synchronized release of gametes, increasing the probability of

successful fertilization. The interaction of the pheromone with specific receptors on the target

organism initiates a signal transduction cascade that leads to a behavioral response, such as

swarming and gamete release.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

http://www.orgsyn.org/demo.aspx?prep=CV8P0403
http://www.orgsyn.org/demo.aspx?prep=CV8P0403
http://www.orgsyn.org/demo.aspx?prep=CV8P0403
http://www.orgsyn.org/demo.aspx?prep=CV8P0403
https://www.benchchem.com/product/b146453?utm_src=pdf-body
https://www.chemfaces.com/natural/5-Methyl-3-heptanone-CFN70136.html
https://www.chemfaces.com/natural/5-Methyl-3-heptanone-CFN70136.html
https://www.chemfaces.com/natural/5-Methyl-3-heptanone-CFN70136.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
Synthesis Workflow of 4-Methyl-3-heptanone

Step 1: Grignard Reaction

Step 2: Oxidation

2-Bromopentane

2-Pentylmagnesium
bromide

 + Mg
(Diethyl Ether)

Mg

Propanal

4-Methyl-3-heptanol + Propanal 4-Methyl-3-heptanone + Oxidizing Agent

Na2Cr2O7 / H2SO4

Click to download full resolution via product page

Caption: Grignard synthesis and subsequent oxidation to produce 4-methyl-3-heptanone.

Pheromone Signaling Pathway

5-Methyl-3-heptanone
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Olfactory Receptor
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Binds to Signal Transduction
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Caption: Simplified signaling pathway of 5-methyl-3-heptanone as a pheromone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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